Pent-3-en-2-yl 2-methylprop-2-enoate

• CAS No.: 194089-52-6
• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: pent-3-en-2-yl 2-methylprop-2-enoate
• InChI: InChI=1S/C9H14O2/c1-5-6-8(4)11-9(10)7(2)3/h5-6,8H,2H2,1,3-4H3
• InChI Key: SFSOZIRLFWBKOO-UHFFFAOYSA-N
• Canonical SMILES: CC=CC(C)OC(=O)C(=C)C

Description

Pent-3-en-2-yl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1-liter flask was charged with 43.9 g (0.51 mol) of 3-penten-2-ol, 51.6 g (0.51 mol) of triethylamine and 300 ml of dichloromethane, and the mixture was cooled down to 0° C. While stirring the mixture at 0° C., 52.3 g (0.50 mol) of methacryloyl chloride were added dropwise over 1 hour, and the mixture was stirred additionally for 5 hours at room temperature. Solids were separated by filtration from the resultant reaction mixture, and the filtrate was washed 3 times with water and then distilled in the presence of 5 g of p-methoxyphenol to obtain 42.4 g of 1-methyl-2-butenyl methacrylate.